molecular formula C14H18FNO3S B2551756 6-(Cyclobutylmethoxy)-3,4-dihydro-1H-isoquinoline-2-sulfonyl fluoride CAS No. 2411318-68-6

6-(Cyclobutylmethoxy)-3,4-dihydro-1H-isoquinoline-2-sulfonyl fluoride

Cat. No.: B2551756
CAS No.: 2411318-68-6
M. Wt: 299.36
InChI Key: XFKWNTQHTMHVEU-UHFFFAOYSA-N
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Description

The description of a chemical compound typically includes its molecular formula, structure, and the type of chemical compound it is. For example, it could be an organic compound, a polymer, a drug, etc. The description may also include the role or use of the compound in various industries or research .


Synthesis Analysis

The synthesis of a compound refers to the process or method used to create it. This could involve various chemical reactions, the use of catalysts, and specific conditions such as temperature and pressure .


Molecular Structure Analysis

The molecular structure of a compound refers to the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR), and electron microscopy are often used to determine the molecular structure .


Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. It includes understanding the reactants, products, and the conditions under which the reaction occurs .


Physical And Chemical Properties Analysis

This involves studying the physical and chemical properties of the compound such as its melting point, boiling point, solubility, reactivity, etc .

Mechanism of Action

If the compound is a drug or has some biological activity, the mechanism of action refers to how the compound interacts with biological systems to exert its effects .

Safety and Hazards

This refers to the potential risks associated with handling or using the compound. It could include toxicity information, handling precautions, disposal methods, etc .

Future Directions

This could involve potential applications of the compound, areas of research that could be explored, and how the compound could be modified or used in the future .

Properties

IUPAC Name

6-(cyclobutylmethoxy)-3,4-dihydro-1H-isoquinoline-2-sulfonyl fluoride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H18FNO3S/c15-20(17,18)16-7-6-12-8-14(5-4-13(12)9-16)19-10-11-2-1-3-11/h4-5,8,11H,1-3,6-7,9-10H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XFKWNTQHTMHVEU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(C1)COC2=CC3=C(CN(CC3)S(=O)(=O)F)C=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H18FNO3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

299.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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